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Compound of Interest

Compound Name: 3-Nitropropionic acid

Cat. No.: B157688

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 3-Nitropropionic acid (3-NP) in a laboratory setting. Adherence to these guidelines is
critical for ensuring the safety of all personnel. 3-NP is a toxic compound that acts as an
irreversible inhibitor of the mitochondrial enzyme succinate dehydrogenase.[1] It is classified as
toxic if swallowed and can cause skin, eye, and respiratory irritation.[2][3]

Hazard Summary and Quantitative Data

3-Nitropropionic acid presents several health hazards that necessitate careful handling. The
primary routes of exposure are inhalation, ingestion, and skin or eye contact.[1] Acute toxicity is
high, with oral ingestion being particularly dangerous.[2][4]
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Property Data Reference
Molecular Formula C3H5NO4

Molecular Weight 119.08 g/mol

Appearance Beige crystalline solid [1114]
Melting Point 68 -70°C [2][4]

Acute Toxicity (Oral)

LD50 (Mouse): 68.1 mg/kg

[2]4]

GHS Classification

Acute Toxicity, Oral (Category
3)

[2]

Hazard Statements

H301: Toxic if swallowed

[2][5]

H315: Causes skin irritation [2]
H319: Causes serious eye 2]
irritation

H335: May cause respiratory 2]

irritation

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 3-Nitropropionic acid.

e Eye and Face Protection:

o Wear chemical safety goggles that provide a tight seal around the eyes.[6]

o Aface shield should be used in addition to goggles, especially when there is a risk of

splashing.[6]

o Contact lenses should not be worn as they can absorb and concentrate irritants.[3]

¢ Skin Protection:
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o Gloves: Chemical-resistant gloves are required.[3] Nitrile or PVC gloves are suitable
options.[3][7] Always inspect gloves for punctures or tears before use and use proper
removal techniques to avoid skin contact.[2] Contaminated gloves must be disposed of
immediately after use.[2]

o Protective Clothing: A lab coat or coveralls must be worn.[7] Ensure clothing provides full
coverage of arms and legs. For situations with a higher risk of exposure, a fully
encapsulated chemical- and vapor-protective suit may be necessary.[8]

o Footwear: Closed-toe shoes are mandatory.[9] For spill response, chemical-resistant,
steel-toe boots are recommended.[8]

o Respiratory Protection:

o All work with 3-Nitropropionic acid solid or solutions should be conducted in a certified
chemical fume hood to avoid the formation and inhalation of dust and aerosols.[4]

o If a fume hood is not available or if engineering controls are insufficient, a NIOSH-
approved respirator with an appropriate cartridge for organic vapors and particulates is
necessary.[3][9]

Operational Plan for Handling 3-Nitropropionic Acid

A systematic workflow is crucial for minimizing risk. This plan outlines the procedural steps for
preparation, handling, and post-handling cleanup.

Pre-Operational Checks

» Verify Fume Hood: Ensure the chemical fume hood is operational and the certification is
current.[9]

» Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and have been recently tested.[9]

o Assemble PPE: Gather all necessary PPE and inspect it for any damage or defects.[9]

e Prepare Spill Kit: Have a chemical spill kit appropriate for solid toxic compounds readily
available.
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Handling Procedure

e Work Area: Conduct all handling of 3-Nitropropionic acid, including weighing and preparing
solutions, exclusively within a chemical fume hood.

e Avoid Dust: Handle the solid material carefully to avoid creating dust.[2][4]

» Personal Contact: Avoid all personal contact with the substance, including inhalation and
contact with skin, eyes, and clothing.[1][3]

e Prohibited Actions: Do not eat, drink, or smoke in the handling area.[3][5]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place when not
in use.[2][4]

Post-Handling Decontamination

» Hand Washing: Wash hands thoroughly with soap and water immediately after handling the
product and before breaks.[2][4]

» Work Area Cleanup: Decontaminate the work surface in the fume hood according to
standard laboratory procedures.

e Laundering: Work clothes should be laundered separately from other clothing.[3]

Disposal Plan for 3-Nitropropionic Acid Waste

All waste must be managed in accordance with local, state, and federal regulations.[3]

Waste Collection

e Solid Waste: Collect solid residues, including contaminated spill cleanup materials, and seal
them in clearly labeled, closed containers for disposal.[2][3] The container must be marked
with the words "HAZARDOUS WASTE".[10]

» Liquid Waste: Solutions of 3-Nitropropionic acid should be collected in a compatible,
sealed, and clearly labeled hazardous waste container.
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in a designated container.[2]

Disposal Method

» Professional Disposal: Do not dispose of 3-Nitropropionic acid down the drain.[2][4]
Arrange for disposal through a licensed professional waste disposal service.[2]

 Incineration: A common disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

o Contaminated Packaging: Dispose of the original container as unused product unless it has
been properly decontaminated.[2] Puncturing containers to prevent reuse may be required.

[3]

Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for safely handling and disposing of 3-
Nitropropionic acid.
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Workflow for Handling 3-Nitropropionic Acid
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Caption: Logical workflow for the safe handling and disposal of 3-Nitropropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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